Cas no 2137543-75-8 (1-(4-Cyclopropyl-4-hydroxypiperidin-1-yl)ethan-1-one)
1-(4-Cyclopropyl-4-hydroxypiperidin-1-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL18711857
- EN300-702075
- 1-(4-cyclopropyl-4-hydroxypiperidin-1-yl)ethan-1-one
- 2137543-75-8
- 1-(4-Cyclopropyl-4-hydroxypiperidin-1-yl)ethan-1-one
-
- Inchi: 1S/C10H17NO2/c1-8(12)11-6-4-10(13,5-7-11)9-2-3-9/h9,13H,2-7H2,1H3
- InChI Key: DGXQIQXNMPESTB-UHFFFAOYSA-N
- SMILES: OC1(CCN(C(C)=O)CC1)C1CC1
Computed Properties
- Exact Mass: 183.125928785g/mol
- Monoisotopic Mass: 183.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 40.5Ų
1-(4-Cyclopropyl-4-hydroxypiperidin-1-yl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-702075-0.05g |
1-(4-cyclopropyl-4-hydroxypiperidin-1-yl)ethan-1-one |
2137543-75-8 | 95.0% | 0.05g |
$1417.0 | 2025-03-12 | |
| Enamine | EN300-702075-0.1g |
1-(4-cyclopropyl-4-hydroxypiperidin-1-yl)ethan-1-one |
2137543-75-8 | 95.0% | 0.1g |
$1484.0 | 2025-03-12 | |
| Enamine | EN300-702075-0.25g |
1-(4-cyclopropyl-4-hydroxypiperidin-1-yl)ethan-1-one |
2137543-75-8 | 95.0% | 0.25g |
$1551.0 | 2025-03-12 | |
| Enamine | EN300-702075-0.5g |
1-(4-cyclopropyl-4-hydroxypiperidin-1-yl)ethan-1-one |
2137543-75-8 | 95.0% | 0.5g |
$1619.0 | 2025-03-12 | |
| Enamine | EN300-702075-1.0g |
1-(4-cyclopropyl-4-hydroxypiperidin-1-yl)ethan-1-one |
2137543-75-8 | 95.0% | 1.0g |
$1686.0 | 2025-03-12 | |
| Enamine | EN300-702075-2.5g |
1-(4-cyclopropyl-4-hydroxypiperidin-1-yl)ethan-1-one |
2137543-75-8 | 95.0% | 2.5g |
$3304.0 | 2025-03-12 | |
| Enamine | EN300-702075-5.0g |
1-(4-cyclopropyl-4-hydroxypiperidin-1-yl)ethan-1-one |
2137543-75-8 | 95.0% | 5.0g |
$4890.0 | 2025-03-12 | |
| Enamine | EN300-702075-10.0g |
1-(4-cyclopropyl-4-hydroxypiperidin-1-yl)ethan-1-one |
2137543-75-8 | 95.0% | 10.0g |
$7250.0 | 2025-03-12 |
1-(4-Cyclopropyl-4-hydroxypiperidin-1-yl)ethan-1-one Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 1-(4-Cyclopropyl-4-hydroxypiperidin-1-yl)ethan-1-one
Comprehensive Overview of 1-(4-Cyclopropyl-4-hydroxypiperidin-1-yl)ethan-1-one (CAS No. 2137543-75-8)
1-(4-Cyclopropyl-4-hydroxypiperidin-1-yl)ethan-1-one (CAS No. 2137543-75-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a piperidine ring substituted with a cyclopropyl group and a hydroxyl moiety, making it a versatile intermediate for drug discovery. Its unique structure contributes to its potential applications in modulating biological targets, particularly in central nervous system (CNS) disorders and metabolic research.
The compound's CAS number 2137543-75-8 is a critical identifier for researchers seeking high-purity reference standards. Recent trends in scientific literature highlight its relevance in the development of small-molecule therapeutics, especially as the pharmaceutical industry shifts toward precision medicine. Users frequently search for "1-(4-Cyclopropyl-4-hydroxypiperidin-1-yl)ethan-1-one synthesis" or "CAS 2137543-75-8 suppliers," reflecting demand for both synthetic protocols and commercial availability.
From a structural perspective, the hydroxypiperidine core of this compound is analogous to motifs found in FDA-approved drugs, sparking interest in its structure-activity relationships (SAR). Computational chemists often explore its 3D conformation to predict binding affinities, while synthetic chemists investigate scalable routes for its production. The cyclopropyl group enhances metabolic stability—a hot topic in medicinal chemistry forums discussing "improving drug half-life."
Analytical characterization of CAS 2137543-75-8 typically involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS), which are frequently queried in academic search engines. The compound’s logP and hydrogen bond donor/acceptor counts align with Lipinski’s Rule of Five, making it a candidate for oral bioavailability studies—a key focus area in recent "drug-likeness" discussions.
In the context of green chemistry, researchers are exploring eco-friendly catalytic systems for derivatives of 1-(4-Cyclopropyl-4-hydroxypiperidin-1-yl)ethan-1-one, responding to queries like "sustainable heterocycle synthesis." Its chiral center also positions it as a substrate for asymmetric catalysis, a trending subtopic in organic chemistry conferences.
Safety data sheets emphasize standard laboratory precautions for handling this compound, though it doesn’t fall under restricted categories. Storage recommendations often include inert atmospheres to preserve the hydroxyl group’s integrity—a detail frequently overlooked in forum threads about "compound degradation prevention."
Patent analyses reveal growing IP activity around piperidine-based scaffolds incorporating this structure, particularly in kinase inhibitor applications. This correlates with search engine spikes for "new kinase modulators 2024," demonstrating how industry trends drive information demand.
For formulation scientists, the ketone functionality in 1-(4-Cyclopropyl-4-hydroxypiperidin-1-yl)ethan-1-one offers derivatization opportunities through reductive amination or oxime formation—techniques trending in "prodrug design" webinars. Its water solubility profile makes it a candidate for parenteral delivery systems, another hot research area.
Emerging analytical challenges include distinguishing stereoisomers of this compound, as evidenced by increasing searches for "chiral separation methods for hydroxylated piperidines." Advanced HPLC techniques with chiral stationary phases are often discussed in this context.
In summary, 1-(4-Cyclopropyl-4-hydroxypiperidin-1-yl)ethan-1-one represents a multifaceted research tool bridging synthetic chemistry, computational modeling, and preclinical development. Its CAS 2137543-75-8 designation serves as a gateway to interdisciplinary studies addressing contemporary challenges in rational drug design and sustainable synthesis methodologies.
2137543-75-8 (1-(4-Cyclopropyl-4-hydroxypiperidin-1-yl)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)